Cas no 2742657-10-7 (5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride)

• Product Name: 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• CAS No: 2742657-10-7
• MF: C₁₄H₁₃ClFN₃O
• MW: 293.723925352097
• CID: 6156119
• PubChem ID: 165708901
• Update Time: 2025-08-05

5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742657-10-7
• 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• EN300-37278329

• Inchi： 1S/C14H12FN3O.ClH/c15-10-3-1-9(2-4-10)8-16-11-5-6-12-13(7-11)18-14(19)17-12;/h1-7,16H,8H2,(H2,17,18,19);1H
• InChI Key： OOUDSLRPPOUBPB-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CNC1C=CC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 293.0731179g/mol
• Monoisotopic Mass: 293.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

Comprehensive Overview of 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride (CAS No. 2742657-10-7)

5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride is a synthetic organic compound with significant potential in pharmaceutical research. Its unique chemical structure, featuring a benzodiazol-2-one core and a 4-fluorophenyl substituent, makes it a subject of interest for drug discovery. The compound's CAS number, 2742657-10-7, is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are particularly intrigued by compounds like 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride due to their potential applications in modulating specific biological pathways. The inclusion of a fluorine atom in its structure enhances its metabolic stability, a feature highly sought after in modern drug design.

The compound's mechanism of action is a hot topic in academic and industrial circles. Preliminary studies suggest it may interact with enzyme targets or receptor proteins, though further validation is required. This aligns with current trends in computational drug discovery, where AI-driven molecular docking simulations are used to predict binding affinities. Such approaches have become increasingly popular, as evidenced by the rise in searches for structure-activity relationship (SAR) studies and pharmacophore modeling.

From a synthetic perspective, the preparation of 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride involves multi-step organic reactions, including amide coupling and cyclization. These processes are often optimized using green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing. The compound's hydrochloride salt form improves its solubility, a critical factor for bioavailability—a key concern in drug development discussions.

Analytical characterization of this compound typically employs techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods are essential for ensuring purity and verifying structural integrity, which are non-negotiable in Good Manufacturing Practice (GMP) environments. The growing emphasis on quality by design (QbD) in pharma has further elevated the importance of robust analytical protocols.

In the context of intellectual property, 2742657-10-7 has attracted attention from patent analysts. Its structural novelty positions it as a candidate for new chemical entity (NCE) status, which could have implications for drug exclusivity periods. This ties into broader conversations about generic drug development timelines and biopharmaceutical innovation—subjects that dominate healthcare policy debates.

The safety profile of 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride remains under investigation, with researchers focusing on in vitro toxicity screening and ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions. These studies are crucial given the pharmaceutical industry's shift toward fail-early paradigms in clinical development—a strategy that reduces R&D costs and accelerates timelines.

Looking ahead, the compound's potential applications may extend beyond traditional small-molecule drugs. Its structural features make it a plausible candidate for proteolysis-targeting chimeras (PROTACs) or molecular glues—two cutting-edge modalities in targeted protein degradation. This aligns with the explosive growth in searches for next-generation therapeutic technologies and undruggable target strategies.

In conclusion, 5-{[(4-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride represents an intriguing case study in contemporary medicinal chemistry. Its development trajectory reflects broader trends in rational drug design, computational chemistry, and translational research. As investigation continues, this compound may well emerge as a valuable tool for addressing unmet medical needs through innovative pharmacological approaches.